Methyl 6-(pyrrolidin-1-ylmethyl)picolinate

• IUPAC Name: methyl 6-(pyrrolidin-1-ylmethyl)pyridine-2-carboxylate
• InChI: InChI=1S/C12H16N2O2/c1-16-12(15)11-6-4-5-10(13-11)9-14-7-2-3-8-14/h4-6H,2-3,7-9H2,1H3
• InChI Key: WRFKWNJUBLEWTL-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=CC(=N1)CN2CCCC2
• Molecular Formula: C12H16N2O2
• Molecular Weight: 220.27 g/mol

Description

Synthesis Analysis

The synthetic pathway for Methyl 6-(pyrrolidin-1-ylmethyl)picolinate involves the reaction of 2-pyridinecarboxylic acid with a pyrrolidine derivative, followed by esterification with methanol. Detailed synthetic routes and conditions can be found in relevant literature.

Molecular Structure Analysis

The compound’s molecular structure consists of a pyridine ring substituted with a pyrrolidinylmethyl group at position 6. The methyl ester group is attached to the carboxylic acid moiety. Refer to the MOL file for the exact 3D arrangement of atoms.

Chemical Reactions Analysis

This compound may participate in various chemical reactions, including ester hydrolysis, nucleophilic substitutions, and cyclizations. Investigating its reactivity and potential transformations is essential for understanding its applications.

Synthesis routes and methods

Procedure details

K2CO3 (66 g, 0.48 mol) was added to a solution of methyl 6-(chloromethyl)picolinate 67 (45.0 g) and pyrrolidine 68 (34 g, 0.48 mol) in DMF (300 mL). The reaction mixture was heated at 80° C. for 12 h. H2O (300 mL) was added and the mixture was extracted with EtOAc. The combined organic layers were washed with brine, dried (Na2SO4) and concentrated in vacuo to give 69 (36 g).